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Demethoxyfumitremorgin C Demethoxyfumitremorgin C Demethoxyfumitremorgin C is an organic heteropentacyclic compound that is a mycotoxic indole alkaloid, consisting of fumitremorgin C lacking the 9-methoxy substituent. It has a role as a mycotoxin. It is an indole alkaloid and an organic heteropentacyclic compound.
Brand Name: Vulcanchem
CAS No.: 111768-16-2
VCID: VC0160368
InChI: InChI=1S/C21H23N3O2/c1-12(2)10-17-19-14(13-6-3-4-7-15(13)22-19)11-18-20(25)23-9-5-8-16(23)21(26)24(17)18/h3-4,6-7,10,16-18,22H,5,8-9,11H2,1-2H3/t16-,17-,18-/m0/s1
SMILES: CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C
Molecular Formula: C21H23N3O2
Molecular Weight: 349.4 g/mol

Demethoxyfumitremorgin C

CAS No.: 111768-16-2

Reference Standards

VCID: VC0160368

Molecular Formula: C21H23N3O2

Molecular Weight: 349.4 g/mol

Demethoxyfumitremorgin C - 111768-16-2

CAS No. 111768-16-2
Product Name Demethoxyfumitremorgin C
Molecular Formula C21H23N3O2
Molecular Weight 349.4 g/mol
IUPAC Name (1S,12S,15S)-12-(2-methylprop-1-enyl)-10,13,19-triazapentacyclo[11.7.0.03,11.04,9.015,19]icosa-3(11),4,6,8-tetraene-14,20-dione
Standard InChI InChI=1S/C21H23N3O2/c1-12(2)10-17-19-14(13-6-3-4-7-15(13)22-19)11-18-20(25)23-9-5-8-16(23)21(26)24(17)18/h3-4,6-7,10,16-18,22H,5,8-9,11H2,1-2H3/t16-,17-,18-/m0/s1
Standard InChIKey LQXCSIKDOISJTI-BZSNNMDCSA-N
Isomeric SMILES CC(=C[C@H]1C2=C(C[C@@H]3N1C(=O)[C@@H]4CCCN4C3=O)C5=CC=CC=C5N2)C
SMILES CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C
Canonical SMILES CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C
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Description Demethoxyfumitremorgin C is an organic heteropentacyclic compound that is a mycotoxic indole alkaloid, consisting of fumitremorgin C lacking the 9-methoxy substituent. It has a role as a mycotoxin. It is an indole alkaloid and an organic heteropentacyclic compound.
Synonyms demethoxyfumitremorgin C
PubChem Compound 10337896
Last Modified Nov 11 2021
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